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Compound of Interest

Compound Name: 4-(Chlorosulfonyl)benzoic acid

Cat. No.: B130195

4-(Chlorosulfonyl)benzoic Acid: A Technical
Safety and Handling Guide

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive technical overview of the safety data and handling
precautions for 4-(Chlorosulfonyl)benzoic acid (CAS No: 10130-89-9). The information is
intended to support safe laboratory practices and risk mitigation in research and development
settings.

Hazard Identification and Classification

4-(Chlorosulfonyl)benzoic acid is classified as a hazardous substance. It is a corrosive solid
that causes severe skin burns and eye damage.[1][2] Contact with water can liberate toxic
gases.[1][3] It is also harmful if swallowed.[4]

GHS Classification:
» Skin Corrosion/Irritation, Category 1B[1]
» Serious Eye Damage/Eye Irritation, Category 1[1]

o Acute Oral Toxicity, Category 4[4]
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» Specific target organ toxicity (single exposure), Category 3 (Respiratory system)[1]

Signal Word: Danger[1][2][3]

Hazard Statements:

H302: Harmful if swallowed.[4]

H314: Causes severe skin burns and eye damage.

H318: Causes serious eye damage.

H335: May cause respiratory irritation.[5]

Physical and Chemical Properties

A summary of the key physical and chemical properties of 4-(Chlorosulfonyl)benzoic acid is

presented in Table 1.

Property Value Reference
Molecular Formula C7H5CIOA4S [61[71[8]
Molecular Weight 220.63 g/mol [2][6][9]
Appearance Off-white to beige powder/solid  [2][3][7][10]
Melting Point 233-235°C [2]

Boiling Point 379.1°C [2]

Density 1.591 g/cm3 [2]

Flash Point 183.1 °C [2]
Solubility in Water Reacts [2][71[10]

Toxicological Information

While specific acute toxicity data for 4-(Chlorosulfonyl)benzoic acid is not readily available,

the primary toxicological concerns are its corrosive effects.[1] It is known to cause burns upon
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any route of exposure.[1]

Handling and Storage

Proper handling and storage procedures are critical to ensure safety.

Handling:

Use only in a chemical fume hood.[1][3]

Do not breathe dust.[1][3]

Avoid contact with skin, eyes, and clothing.[1][3]

Wash hands thoroughly after handling.[1][4]

Do not eat, drink, or smoke when using this product.[3][4]

Keep away from water and moist air as it is moisture sensitive.[1][3][7][10]

Storage:

Store in a dry, cool, and well-ventilated place.[1][3]
o Keep containers tightly closed.[1][3]

e Store in a corrosives area.[1][3]

e |tis recommended to store under nitrogen.[1][3]

e Incompatible materials include strong oxidizing agents, strong bases, and strong reducing
agents.[1]

Personal Protective Equipment (PPE)

The following personal protective equipment should be worn when handling 4-
(Chlorosulfonyl)benzoic acid:
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Protection Type Specification Reference

Tightly fitting safety goggles or
Eye/Face Protection g y' g ¥ 9099 [11]
face shield.

. . Protective gloves and clothing
Skin Protection _ [1][11]
to prevent skin exposure.

NIOSH/MSHA or European
Standard EN 149 approved
respirator if exposure limits are
) ) exceeded or if irritation is

Respiratory Protection ] [1]
experienced. A dust mask type
N95 (US) or type P3 (EN 143)
respirator cartridges are

recommended.

Emergency Procedures

First-Aid Measures:

o Eye Contact: Immediately rinse with plenty of water, also under the eyelids, for at least 15
minutes.[1][3] Seek immediate medical attention.[1][3]

» Skin Contact: Take off immediately all contaminated clothing.[1] Wash off with soap and
plenty of water.[1][3] Seek immediate medical attention.[1][3]

e Inhalation: Remove to fresh air.[1] If not breathing, give artificial respiration.[1] Seek
immediate medical attention.[1]

 Ingestion: Do NOT induce vomiting.[1] Rinse mouth with water and drink plenty of water.[1]
Never give anything by mouth to an unconscious person.[1] Seek immediate medical
attention.[1]

Fire-Fighting Measures:

» Suitable Extinguishing Media: Carbon dioxide (CO2), dry chemical, chemical foam, or
alcohol-resistant foam.[1]
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» Unsuitable Extinguishing Media: Do not use a water jet.[12]

o Specific Hazards: Contact with water liberates toxic gas.[1][3] Thermal decomposition can
produce carbon monoxide, carbon dioxide, sulfur oxides, and hydrogen chloride gas.[1]

e Protective Equipment: Wear a self-contained breathing apparatus and full protective gear.[1]
Accidental Release Measures:

» Personal Precautions: Evacuate personnel to safe areas.[1] Use personal protective
equipment.[1] Avoid dust formation and do not breathe dust.[1][4]

e Environmental Precautions: Do not let the product enter drains.[4]

o Methods for Cleaning Up: Sweep up and shovel into suitable containers for disposal.[1] Do
not expose the spill to water.[1]

The following diagram illustrates a logical workflow for handling a spill of 4-
(Chlorosulfonyl)benzoic acid.
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Spill of 4-(Chlorosulfonyl)benzoic Acid Occurs

Evacuate Immediate Area

Don Appropriate PPE
(Gloves, Goggles, Respirator, Protective Clothing)

Y

Prevent Dust Cloud Formation

A

Cover Spill with Dry Sand or Inert Absorbent

\

Do NOT Use Water Carefully Sweep or Shovel Material into a Labeled, Dry, Covered Container

\

Decontaminate Spill Area with a Dry Method

A4

Dispose of Waste According to Regulations

A

Ventilate Area and Wash Hands Thoroughly

Click to download full resolution via product page

Caption: Workflow for handling a 4-(Chlorosulfonyl)benzoic acid spill.
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Disposal Considerations

Dispose of contents and container to an approved waste disposal plant in accordance with
local, regional, and national regulations.[1][4]

Experimental Protocols

While specific experimental protocols are proprietary to individual institutions, any procedure
involving 4-(Chlorosulfonyl)benzoic acid should be conducted within a certified chemical
fume hood, with strict adherence to the PPE guidelines outlined in Section 5.0. Due to its
reactivity with water, all glassware and equipment must be scrupulously dried before use.
Reactions should be conducted in an inert atmosphere (e.g., under nitrogen or argon) to
prevent hydrolysis from atmospheric moisture. Any quenching or work-up steps involving
aqueous solutions must be performed with extreme caution, preferably by slowly adding the
reaction mixture to a cooled, stirred aqueous solution to manage the exothermic reaction and
gas evolution.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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and industry. Email: info@benchchem.com
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